Cas no 88421-70-9 (1,3-Benzenedipropanenitrile, 4,6-dihydroxy-5-methyl-)

• Product Name: 1,3-Benzenedipropanenitrile, 4,6-dihydroxy-5-methyl-
• CAS No: 88421-70-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 633431
• PubChem ID: 13181164
• Update Time: 2025-04-19

1,3-Benzenedipropanenitrile, 4,6-dihydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedipropanenitrile, 4,6-dihydroxy-5-methyl-
• 3-[5-(2-cyanoethyl)-2,4-dihydroxy-3-methylphenyl]propanenitrile
• 3,3'-(4,6-Dihydroxy-5-methyl-1,3-phenylene)dipropanenitrile
• DTXSID20525205
• 88421-70-9

• Inchi： 1S/C13H14N2O2/c1-9-12(16)10(4-2-6-14)8-11(13(9)17)5-3-7-15/h8,16-17H,2-5H2,1H3
• InChI Key： NZFCCOAAZLKOOH-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(CCC#N)=CC=1CCC#N)O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88Ų